Cas no 2172550-05-7 (1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172550-05-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5891353
• PubChem ID: 165591178
• Update Time: 2025-07-19

1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595854
• 2172550-05-7
• [1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C11H20N4/c1-8(2)3-6-11-10(7-12)13-14-15(11)9-4-5-9/h8-9H,3-7,12H2,1-2H3
• InChI Key： FGDRECDPRFESMM-UHFFFAOYSA-N
• SMILES： N1(C(=C(CN)N=N1)CCC(C)C)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine

Recent Advances in the Study of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172550-05-7)

In recent years, the compound 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172550-05-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and cyclopropyl moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine. The researchers employed a click chemistry approach to synthesize the compound, optimizing reaction conditions to achieve high yields and purity. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

Pharmacological investigations have revealed that 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. This finding suggests potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, preliminary in vitro studies demonstrated the compound's ability to modulate inflammatory pathways, indicating its potential as an anti-inflammatory agent.

Another significant advancement in the study of this compound is its role in targeted drug delivery systems. Researchers have successfully conjugated 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine to nanoparticles, enhancing its bioavailability and tissue-specific delivery. This innovation opens new avenues for the development of precision medicine approaches, particularly in oncology and autoimmune diseases.

Despite these promising findings, challenges remain in the clinical translation of 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatile chemical structure and broad biological activity make it a compelling subject for ongoing research.

In conclusion, the latest research on 1-cyclopropyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanamine underscores its potential as a multifunctional therapeutic agent. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial in unlocking its full therapeutic potential. The compound's unique features and diverse applications position it as a valuable asset in the field of chemical biology and medicinal chemistry.